Cas no 247157-95-5 (2-(4-methyl-1-piperazinyl)-Benzeneethanamine)

• Product Name: 2-(4-methyl-1-piperazinyl)-Benzeneethanamine
• CAS No: 247157-95-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 1109748
• PubChem ID: 15511831
• Update Time: 2025-04-20

2-(4-methyl-1-piperazinyl)-Benzeneethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1-piperazinyl)-Benzeneethanamine
• 247157-95-5
• AKOS013095403
• DB-121911
• SCHEMBL3633909

• Inchi： 1S/C13H21N3/c1-15-8-10-16(11-9-15)13-5-3-2-4-12(13)6-7-14/h2-5H,6-11,14H2,1H3
• InChI Key： UZMJFANODZGTKY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CCN)CCN(C)CC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines